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Compound of Interest

Compound Name: Pentiapine

Cat. No.: B1212039

L  Get Quote

IUPAC Name: 5-(4-methylpiperazin-1-yl)imidazo[2,1-b][1][2][3]benzothiadiazepine[1]

CAS Number: 81382-51-6[1][2][4]
Molecular Formula: C1sH17NsS[1]

Synonyms: CGS 10746BJ1]

Identifier Value

Reference

5-(4-methylpiperazin-1-
IUPAC Name ylimidazo[2,1-b][1][2]

[3]benzothiadiazepine

[1]

CAS Number 81382-51-6 [1][2][4]
Molecular Formula C1sH17NsS [1]
Molecular Weight 299.4 g/mol [1]
InChi Key FACMWMBWGSPRKO- 4]
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A comprehensive search for in-depth technical information on Pentiapine reveals a significant
scarcity of publicly available data. While basic identifiers are accessible, detailed experimental
protocols, extensive quantitative data for comparison, and specific signaling pathway
information directly pertaining to Pentiapine are not readily found in the scientific literature or
chemical databases.

Pentiapine's chemical structure and name suggest it belongs to the class of atypical
antipsychotic agents, similar to compounds like quetiapine and clozapine. These agents
typically exert their effects through complex interactions with various neurotransmitter receptors
in the brain, most notably dopamine (Dz) and serotonin (5-HT2A) receptors. The general
mechanism of action for this class of drugs involves the modulation of these signaling
pathways to restore a more balanced neurotransmitter activity.

Due to the lack of specific research and published studies on Pentiapine, the core
requirements for a detailed technical guide, including experimental protocols and specific
signaling pathways, cannot be fulfilled at this time. The information available is insufficient to
construct the requested tables of quantitative data or to generate a meaningful and accurate
diagram of its specific biological signaling pathways. Further research and publication on
Pentiapine would be necessary to provide the in-depth technical documentation requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pentiapine: Identifier Information and Technical Data
Limitations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212039#pentiapine-iupac-name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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